Cas no 1252597-75-3 (4-(6-Bromo-2-(chloromethyl)imidazo[1,2-A]pyrazin-8-YL)morpholine)

• Product Name: 4-(6-Bromo-2-(chloromethyl)imidazo[1,2-A]pyrazin-8-YL)morpholine
• CAS No: 1252597-75-3
• MF: C₁₁H₁₂BrClN₄O
• MW: 331.596179962158
• CID: 4823404
• Update Time: 2025-06-09

4-(6-Bromo-2-(chloromethyl)imidazo[1,2-A]pyrazin-8-YL)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(6-BROMO-2-(CHLOROMETHYL)IMIDAZO[1,2-A]PYRAZIN-8-YL)MORPHOLINE
• 4-(6-Bromo-2-(chloromethyl)imidazo[1,2-A]pyrazin-8-YL)morpholine

• Inchi： 1S/C11H12BrClN4O/c12-9-7-17-6-8(5-13)14-10(17)11(15-9)16-1-3-18-4-2-16/h6-7H,1-5H2
• InChI Key： HJRORMLFDOYZDM-UHFFFAOYSA-N
• SMILES： BrC1=CN2C=C(CCl)N=C2C(=N1)N1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 292
• XLogP3: 2.2
• Topological Polar Surface Area: 42.7

Additional information on 4-(6-Bromo-2-(chloromethyl)imidazo[1,2-A]pyrazin-8-YL)morpholine

Introduction to 4-(6-Bromo-2-(chloromethyl)imidazo[1,2-A]pyrazin-8-yl)morpholine (CAS No. 1252597-75-3)

4-(6-Bromo-2-(chloromethyl)imidazo[1,2-A]pyrazin-8-yl)morpholine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1252597-75-3, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The presence of multiple heterocyclic rings, including imidazo[1,2-A]pyrazine and morpholine moieties, contributes to its complex chemical behavior and potential therapeutic applications.

The imidazo[1,2-A]pyrazine core is a well-studied scaffold in medicinal chemistry, known for its ability to interact with various biological targets. In particular, derivatives of this scaffold have been explored for their potential in oncology, antiviral, and anti-inflammatory applications. The introduction of a 6-bromo substituent at the 6-position and a chloromethyl group at the 2-position further enhances the compound's reactivity and binding affinity. These modifications allow for further functionalization and exploration of its pharmacological profile.

The morpholine ring in the molecule adds another layer of complexity, contributing to its solubility and metabolic stability. Morpholine derivatives are commonly found in pharmaceuticals due to their favorable pharmacokinetic properties. The combination of the imidazo[1,2-A]pyrazine and morpholine moieties in 4-(6-Bromo-2-(chloromethyl)imidazo[1,2-A]pyrazin-8-yl)morpholine suggests a potential for dual-targeting strategies, where the compound may interact with multiple receptors or enzymes simultaneously.

Recent advancements in computational chemistry and drug design have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules more accurately. Studies have shown that the chloromethyl group can serve as a linker for further chemical modifications, allowing for the development of libraries of analogs with tailored biological activities. This flexibility makes 4-(6-Bromo-2-(chloromethyl)imidazo[1,2-A]pyrazin-8-yl)morpholine a valuable starting point for structure-activity relationship (SAR) studies.

In the context of oncology research, imidazo[1,2-A]pyrazine derivatives have been investigated for their ability to inhibit kinases and other enzymes involved in cancer cell proliferation. The brominated aromatic ring can participate in π-stacking interactions with biological targets, enhancing binding stability. Additionally, the morpholine moiety may contribute to selective toxicity by modulating enzyme conformation or by interacting with specific amino acid residues in the active site.

Another area of interest is the compound's potential as an antiviral agent. The structural features of 4-(6-Bromo-2-(chloromethyl)imidazo[1,2-A]pyrazin-8-yl)morpholine resemble known viral protease inhibitors and polymerase inhibitors. By targeting these essential viral enzymes, the compound could disrupt viral replication cycles. Preliminary computational studies have suggested that modifications around the imidazo[1,2-A]pyrazine core could enhance antiviral activity without significant toxicity to host cells.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the heterocyclic framework efficiently. The presence of both bromo and chloromethyl groups provides multiple sites for further functionalization via nucleophilic substitution or metal-catalyzed coupling reactions.

From a drug development perspective, 4-(6-Bromo-2-(chloromethyl)imidazo[1,2-A]pyrazin-8-yl)morpholine represents an excellent candidate for further optimization. Its unique structural features offer opportunities to develop novel therapeutic agents with improved efficacy and reduced side effects. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into clinical applications.

The growing interest in hybrid molecules like 4-(6-Bromo-2-(chloromethyl)imidazo[1,2-A]pyrazin-8-yl)morpholine underscores the importance of interdisciplinary research in pharmaceutical chemistry. By combining insights from organic synthesis, computational modeling, and biological assays, researchers can accelerate the discovery of new drugs that address unmet medical needs. The compound's potential as a lead molecule in various therapeutic areas makes it a subject of intense study and innovation.